(E)-4-methyl-N-(3-(2-(3-methylbenzo[d]thiazol-2(3H)-ylidene)hydrazinyl)-3-oxopropyl)benzenesulfonamide

• IUPAC Name: N-[(E)-(3-methyl-1,3-benzothiazol-2-ylidene)amino]-3-[(4-methylphenyl)sulfonylamino]propanamide
• InChI: InChI=1S/C18H20N4O3S2/c1-13-7-9-14(10-8-13)27(24,25)19-12-11-17(23)20-21-18-22(2)15-5-3-4-6-16(15)26-18/h3-10,19H,11-12H2,1-2H3,(H,20,23)/b21-18+
• InChI Key: FFDNIZIWGQMWOP-DYTRJAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCC(=O)NN=C2N(C3=CC=CC=C3S2)C
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCC(=O)N/N=C/2\N(C3=CC=CC=C3S2)C
• Molecular Formula: C18H20N4O3S2
• Molecular Weight: 404.5 g/mol

Description

(E)-4-methyl-N-(3-(2-(3-methylbenzo[d]thiazol-2(3H)-ylidene)hydrazinyl)-3-oxopropyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H20N4O3S2 and its molecular weight is 404.5. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Application

• Application in Photodynamic Therapy for Cancer Treatment : A derivative of benzenesulfonamide demonstrated significant potential in photodynamic therapy for cancer treatment due to its high singlet oxygen quantum yield, good fluorescence properties, and appropriate photodegradation quantum yield. These features make it a valuable Type II photosensitizer in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

• Efficacy in Antimicrobial Applications : Arylazopyrazole Pyrimidone clubbed with a benzenesulfonamide derivative has been synthesized and demonstrated antimicrobial activity against various bacteria and fungi. This indicates its potential in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

Anticancer and Anti-HCV Agents

• Potential in Anticancer and Anti-HCV Treatments : Celecoxib derivatives, including a benzenesulfonamide component, were synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. The compounds showed promise as therapeutic agents, particularly in anticancer and anti-HCV applications (Küçükgüzel et al., 2013).

DNA Binding and Cleavage, Genotoxicity, and Anticancer Activity

• Role in DNA Binding, Genotoxicity, and Anticancer Activity : Mixed-ligand copper(II)-sulfonamide complexes, including benzenesulfonamide derivatives, showed an ability to bind to DNA and cleave it, exhibiting genotoxicity and anticancer activity. This highlights its potential in developing cancer therapies (González-Álvarez et al., 2013).

UV Protection and Antimicrobial for Cotton Fabrics

• UV Protection and Antimicrobial Properties for Textiles : Thiazole azodyes containing a sulfonamide moiety have been used for simultaneous dyeing and protection finishing of cotton textiles, enhancing UV protection and antibacterial properties. This application is significant in textile industry for functional fabric production (Mohamed, Abdel-Wahab, & Fahmy, 2020).

Cytotoxicity and Carbonic Anhydrase Inhibitor

• Cytotoxicity and Inhibition of Carbonic Anhydrase : New benzenesulfonamides showed interesting cytotoxic activities and potential as carbonic anhydrase inhibitors. This can be crucial for further anti-tumor activity studies (Gul et al., 2016).